Cas no 204-02-4 (1H-Perimidine)

• Product Name: 1H-Perimidine
• CAS No: 204-02-4
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 255461
• PubChem ID: 120189
• Update Time: 2025-04-19

1H-Perimidine Chemical and Physical Properties

Names and Identifiers

• 1H-Perimidine
• Perimidine
• Peri-naphthimidazole
• SCHEMBL8112
• AKOS000296733
• 5-23-08-00212 (Beilstein Handbook Reference)
• CHEMBL3717833
• 204-02-4
• 1H-Benzo(de)quinazoline
• DTXSID70174343
• BRN 0129318
• AE-848/00905041
• Q27116826
• CHEBI:36426
• AAQTWLBJPNLKHT-UHFFFAOYSA-N
• 1H-Perimidine (9CI)
• HS-3602
• CHEBI:36430
• DTXCID7096834
• STK394055
• G72163
• MFCD00024145

• Inchi： 1S/C11H8N2/c1-3-8-4-2-6-10-11(8)9(5-1)12-7-13-10/h1-7H,(H,12,13)
• InChI Key： AAQTWLBJPNLKHT-UHFFFAOYSA-N
• SMILES： N1C=NC2C=CC=C3C=CC=C1C3=2

Computed Properties

• Exact Mass: 168.06884
• Monoisotopic Mass: 168.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.4A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.1722 (rough estimate)
• Melting Point: 223°C
• Boiling Point: 287.13°C (rough estimate)
• Flash Point: 178.2°C
• Refractive Index: 1.5200 (estimate)
• PSA: 24.39
• pka: 6.35(at 20℃)